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Introduction
Ultraviolet (UV) curing is a photopolymerization process that uses high-intensity ultraviolet light

to instantly cure or "dry" resins, inks, adhesives, and coatings. This method offers numerous

advantages, including high-speed curing, low energy consumption, and the absence of volatile

organic compounds (VOCs). The 395 nm wavelength, in the UVA range, is particularly effective

for curing a variety of resin formulations, offering a good balance between surface cure and

depth of penetration.[1][2] This document provides a detailed overview of the experimental

setup, safety protocols, and application guidelines for the 395 nm UV curing of resins.

Safety Protocols
Working with UV curable resins requires strict adherence to safety procedures to minimize risks

associated with chemical exposure and UV radiation.

2.1 Personal Protective Equipment (PPE)

Gloves: Always wear 100% nitrile or neoprene gloves to prevent skin contact with resins,

which can cause skin irritation, sensitization, or dermatitis.[3][4] Avoid latex gloves as they

may not offer adequate protection.
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Eye Protection: Safety goggles or glasses with side shields that filter UV light (200-450 nm)

must be worn to protect against accidental splashes and UV radiation exposure.[3][5]

Lab Coat: A lab coat or other suitable protective clothing with long sleeves is essential to

protect skin and personal clothing from contamination.[4]

Respiratory Protection: Work in a well-ventilated area to avoid inhaling fumes.[6] For

operations with significant vapor generation, a respirator with organic vapor cartridges is

recommended.[3]

2.2 Laboratory Setup and Handling

Ventilation: Ensure the work area is well-ventilated. An open window or a dedicated fume

hood is recommended.

Work Surface: Protect work surfaces with a non-porous material like a silicone mat or plastic

sheet.

Spill Cleanup: Clean up any spills immediately using absorbent materials. Wipe the area with

isopropyl alcohol or ethanol, followed by soap and water.[4] Contaminated materials should

be disposed of according to local regulations.

Hygiene: Do not eat, drink, or smoke in the work area.[4] Wash hands thoroughly with soap

and water after handling resins; do not use solvents to clean skin.[7]

Storage: Store resins in their original, tightly sealed containers in a cool, dark place, away

from direct sunlight and heat sources.[4]

2.3 UV Light Safety

Direct Exposure: Never look directly into the UV light source.

Shielding: Use UV-blocking shields or enclosures around the curing setup to prevent stray

radiation.

Interlocks: High-power curing systems should be equipped with safety interlocks that shut off

the UV source if the enclosure is opened.
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Experimental Setup
A typical experimental setup for 395 nm UV curing of resins consists of a UV light source, a

sample stage, and control electronics.

3.1 UV Light Source

The heart of the setup is a UV Light Emitting Diode (LED) system with a peak wavelength of

395 nm. These systems offer advantages over traditional mercury lamps, including longer

lifespan, instant on/off capabilities, and lower heat emission. Commercially available systems

come in various configurations:

Spot Curing Systems: Provide a high-intensity, focused beam of UV light for small area

applications.

Flood Curing Systems: Illuminate a larger area for curing coatings or multiple samples

simultaneously.

Curing Chambers: Enclosed systems that provide uniform UV exposure and incorporate

safety features.

3.2 Key Parameters

Irradiance (mW/cm²): The power of the UV light per unit area incident on the resin surface.

Higher irradiance generally leads to faster curing.

Energy Density (mJ/cm²): The total amount of UV energy delivered to the resin surface,

which is the product of irradiance and exposure time.

3.3 Equipment Examples

Several manufacturers offer 395 nm UV LED curing systems suitable for research applications.

When selecting a system, consider factors such as the required irradiance, curing area, and

control features.

Photopolymerization at 395 nm
Photopolymerization is a chain reaction initiated by the absorption of light by a photoinitiator.[8]
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4.1 The Curing Process

Initiation: The photoinitiator absorbs photons from the 395 nm UV light source, causing it to

undergo a chemical change and generate highly reactive species, typically free radicals.

Propagation: These free radicals react with the monomers and oligomers in the resin,

initiating a chain reaction that links them together to form a polymer network.

Termination: The polymerization process continues until the reactive species are depleted or

trapped within the solidified polymer matrix.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation

Propagation

Termination

395 nm UV Light

Photoinitiator

Absorption

Free Radicals

Generation

Monomers & Oligomers

Reaction

Growing Polymer Network

Chain Reaction

Cured Resin

Click to download full resolution via product page

4.2 Resin Components
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Oligomers: The backbone of the resin, providing the basic properties of the cured material

(e.g., hardness, flexibility). Common types include urethane acrylates, epoxy acrylates, and

polyester acrylates.

Monomers: Reactive diluents that control the viscosity of the resin and influence the

crosslink density and properties of the final polymer.

Photoinitiators: Compounds that absorb UV light and initiate the polymerization reaction. For

395 nm curing, Type I photoinitiators such as phosphine oxides (e.g., TPO, BAPO) are

commonly used due to their absorption spectra in the UVA range.

Additives: Can be included to modify properties such as color, adhesion, and stability.

Experimental Protocols
The following protocols provide a starting point for the 395 nm UV curing of different resin

systems. It is crucial to consult the Safety Data Sheets (SDS) for all chemicals used.

5.1 General Experimental Workflow
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5.2 Protocol 1: Curing of a Methacrylate-Based Resin

This protocol is based on a study investigating the curing of a Bisphenol A ethoxylate

dimethacrylate (Bis-EMA) resin with a bis(2,4,6-trimethylbenzoyl)-phenylphosphine oxide

(BAPO) photoinitiator.

Materials:
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Bisphenol A ethoxylate dimethacrylate (Bis-EMA) oligomer

Bis(2,4,6-trimethylbenzoyl)-phenylphosphine oxide (BAPO) photoinitiator

Substrate (e.g., glass slide, metal panel)

395 nm UV LED curing system

Procedure:

Resin Formulation: Prepare three formulations by dissolving BAPO in Bis-EMA at

concentrations of 0.1 wt%, 0.5 wt%, and 1.0 wt%. Ensure complete dissolution by gentle

warming and stirring.

Sample Preparation: Dispense a controlled thickness (e.g., 3 mm) of the resin formulation

onto the substrate.

UV Curing: Expose the samples to 395 nm UV light at a specified irradiance (e.g., 380

mW/cm² or 1.7 W/cm²) for a defined period (e.g., 1 to 60 seconds).

Characterization: After curing, evaluate the mechanical properties of the samples, such as

flexural strength and modulus.

Quantitative Data:

Photoinitiat
or (BAPO)
Conc. (wt%)

UV
Irradiance
(W/cm²)

Exposure
Time (s)

Energy
Density
(J/cm²)

Flexural
Strength
(MPa)

Flexural
Modulus
(GPa)

0.1 1.7 1.0 1.7 - -

0.1 1.5 3.7 5.5 108 3.1

0.5 1.7 1.0 1.7 - -

1.0 1.7 1.0 1.7 - -

Note: "-" indicates data not provided in the source.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.3 Protocol 2: Curing of a Polyurethane Acrylate (PUA) Resin

This protocol describes the formulation and curing of a PUA coating.[9]

Materials:

Hydroxyethyl methacrylate-capped hexamethylene diisocyanate trimer (HEMA-Htri) or

Trimethylolpropane triacrylate-capped polycarbonate prepolymer (PETA-PCDL) as PUA

monomer

Isobornyl acrylate (IBOA) or Triethyleneglycol divinyl ether (DVE-3) as reactive diluent

TPO-L and Irgacure 184 photoinitiators

Substrate

Procedure:

Photoinitiator Solution: Dissolve TPO-L and Irgacure 184 (total 2 wt% of the final resin

mixture) in the reactive diluent (IBOA or DVE-3).

Resin Formulation: Combine the photoinitiator solution with the PUA monomer and stir

thoroughly.

Degassing: Place the mixture in a vacuum chamber for 10 minutes to remove dissolved air

bubbles.

Coating Application: Apply a 200 ± 20 µm thick coating of the resin onto the substrate using a

coating rod.

UV Curing: Cure the coating by irradiating with a 395 nm UV light source for 5 minutes.

Quantitative Data:
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Resin Component Role Concentration

HEMA-Htri or PETA-PCDL PUA Monomer Varies

IBOA or DVE-3 Reactive Diluent Varies

TPO-L and Irgacure 184 Photoinitiators 2 wt% of total resin

Factors Influencing Curing Performance
Photoinitiator Type and Concentration: The choice of photoinitiator and its concentration is

critical. The photoinitiator must have significant absorbance at 395 nm. Increasing the

photoinitiator concentration can increase the cure speed at the surface but may decrease the

depth of cure.[10] An optimal concentration often exists for maximizing cure depth.[11]

Resin Composition: The type of oligomers and monomers affects the viscosity, cure speed,

and final properties of the cured material.

UV Light Intensity and Exposure Time: Higher intensity and longer exposure times lead to a

higher degree of cure, but excessive exposure can lead to over-curing and material

degradation.

Oxygen Inhibition: Oxygen in the atmosphere can inhibit free-radical polymerization at the

surface, leading to a tacky or under-cured surface. This can be mitigated by using higher UV

intensity, photoinitiators less sensitive to oxygen, or by curing in an inert (e.g., nitrogen)

atmosphere.

Troubleshooting
Tacky Surface: This is often due to oxygen inhibition. Try increasing the UV intensity, using a

photoinitiator blend designed for surface cure, or curing in an inert atmosphere.

Incomplete Cure: The resin may not be fully cured throughout its depth. This can be caused

by insufficient UV energy, a photoinitiator concentration that is too high, or a highly

pigmented or filled resin that blocks UV light. Increase the exposure time or consider a

photoinitiator with better photobleaching properties.
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Yellowing: Some photoinitiators can cause yellowing upon exposure to UV light. Select

photoinitiators known for low yellowing, such as TPO-L.[9]

Conclusion
The 395 nm UV curing of resins is a versatile and efficient technique for a wide range of

applications. By carefully selecting the resin formulation, photoinitiator, and curing parameters,

researchers can achieve desired material properties with high precision and reproducibility.

Adherence to strict safety protocols is paramount to ensure a safe working environment. The

protocols and data presented in this document provide a solid foundation for developing and

optimizing 395 nm UV curing processes in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 395 nm UV Curing
of Resins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602355#experimental-setup-for-395-nm-uv-curing-
of-resins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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